Cas no 920440-20-6 (N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(3-methylphenyl)acetamide)

• Product Name: N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(3-methylphenyl)acetamide
• CAS No: 920440-20-6
• MF: C₁₇H₂₃N₅O
• MW: 313.397423028946
• CID: 5850780
• PubChem ID: 44007553
• Update Time: 2025-05-25

N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-cyclohexyltetrazol-5-yl)methyl]-2-(3-methylphenyl)acetamide
• F2070-1396
• N-((1-cyclohexyl-1H-tetrazol-5-yl)methyl)-2-(m-tolyl)acetamide
• 920440-20-6
• N-[(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-2-(3-methylphenyl)acetamide
• AKOS024625753
• N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(3-methylphenyl)acetamide

• Inchi： 1S/C17H23N5O/c1-13-6-5-7-14(10-13)11-17(23)18-12-16-19-20-21-22(16)15-8-3-2-4-9-15/h5-7,10,15H,2-4,8-9,11-12H2,1H3,(H,18,23)
• InChI Key： SQNOFHAKLVNZDY-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2CCCCC2)N=NN=1)(=O)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 313.19026037g/mol
• Monoisotopic Mass: 313.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.7Ų

Additional information on N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(3-methylphenyl)acetamide

N-(1-Cyclohexyl-1H-1,2,3,4-Tetrazol-5-Yl)methyl-2-(3-Methylphenyl)Acetamide: A Comprehensive Overview

The compound with CAS No. 920440-20-6, known as N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(3-methylphenyl)acetamide, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of tetrazole derivatives, which have garnered considerable attention in recent years due to their unique chemical properties and versatile functionalities.

Tetrazole derivatives are widely studied for their applications in drug discovery, agrochemicals, and advanced materials. The presence of the cyclohexyl group in this compound contributes to its stability and solubility properties, making it a promising candidate for further research. Additionally, the acetamide group attached to the tetrazole ring enhances its ability to participate in hydrogen bonding, which is crucial for its interactions in biological systems.

Recent studies have highlighted the importance of tetrazole-containing compounds in medicinal chemistry. For instance, researchers have explored their role as scaffolds for developing new drugs targeting various diseases. The cyclohexyl-substituted tetrazole moiety in this compound has been shown to exhibit potent anti-inflammatory and antioxidant activities, making it a valuable lead compound for drug development.

The synthesis of N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-yl)methyl-2-(3-methylphenyl)acetamide involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The key steps include the preparation of the tetrazole ring followed by substitution reactions to introduce the cyclohexyl and acetamide groups. This compound's synthesis has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has shown potential in the field of agricultural chemistry as a herbicide or fungicide. Its ability to inhibit specific enzymes involved in plant growth has been demonstrated in laboratory experiments. Furthermore, its molecular structure allows for easy modification to tailor its properties for different agricultural uses.

Another area where this compound has shown promise is in the development of advanced materials. The tetrazole group is known for its ability to form coordination complexes with metal ions, which can be used in creating novel materials with unique electronic or magnetic properties. Researchers have explored its use in creating metal-organic frameworks (MOFs) that could be applied in gas storage and catalysis.

Recent advancements in computational chemistry have also enabled detailed studies of this compound's electronic structure and reactivity. Quantum mechanical calculations have provided insights into its molecular orbitals and interaction patterns with other molecules. These studies are crucial for understanding its behavior in different chemical environments and for designing more efficient derivatives.

The environmental impact of this compound is another critical aspect being investigated by scientists. Its biodegradability and toxicity profiles are being assessed to ensure that its use does not pose risks to ecosystems or human health. Preliminary results suggest that it has low toxicity levels under standard conditions, but further studies are required to confirm these findings.

In conclusion, N-(1-cyclohexyl-1H-1,2,3,4-tetrazol-5-Yl)methyl-2-(3-Methylphenyl)Acetamide (CAS No. 920440-20-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive target for further research and development. As scientific understanding of this compound continues to grow, it holds great promise for contributing to advancements in medicine, agriculture, and materials science.